Foundational & Exploratory
Check Availability & Pricing

BENCHE

An In-depth Technical Guide to Solvent Black 5
(C.1. 50415)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solvent black 5

Cat. No.:

L Get Quote

B077087

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Solvent Black 5, a complex dye
mixture also known as Nigrosine Spirit Soluble. The guide details its chemical identity, physical
and chemical properties, manufacturing processes, and common applications, with a focus on
information relevant to a scientific audience.

Chemical Identity and Molecular Structure

Solvent Black 5 is not a single chemical entity but rather a complex mixture of phenazine-
based (azine) compounds.[1][2] This is a critical point for researchers, as the properties and
potential biological interactions of the dye are a result of this mixture. Its common identifiers are
listed below.

Identifier Value

Common Name Solvent Black 5

Nigrosine Spirit Soluble, Alcohol Soluble

Synonyms i i
Nigrosine[1][3][4]

Colour Index (C.1.)

50415[5][6]

Primary CAS Number

11099-03-9[5][7][8][9]

Other CAS Numbers

52276-97-8, 8005-01-4[1]
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Due to its nature as a mixture, a single definitive molecular structure for Solvent Black 5 does
not exist. The components are high-molecular-weight azine-class structures. However, some
chemical databases, such as PubChem, associate the CAS number 11099-03-9 with a
specific, simpler molecule: 2-amino-N,N-dipropylacetamide hydrochloride with the formula
C8H19CIN20.[9][10] It is plausible that this represents one of many components or is an error
in database association. Researchers should be cautious and aware that the commercial dye is
a complex mixture.

Below is a representation of the azine core structure, which is the foundational chemical
feature of the dye components.

Caption: Generalized phenazine core structure of Solvent Black 5 components.

Physical and Chemical Properties

The properties of Solvent Black 5 reflect its composition as a mixture. The values presented
are typical but may vary between manufacturers.

Property Value/Description
Appearance Black powder[5][11]

Insoluble in water; Soluble in ethanol (blue-black
Solubility solution), benzene, toluene, oleic acid, and

stearic acid.[2][4][12][13]

Forms a blue to blue-black solution in
o ] concentrated sulfuric acid, with a blue-black
Behavior in Acid o o
precipitate upon dilution.[2][13] In concentrated

nitric acid, it appears blue to blue-black.[2][13]

Melting Point

~200 °C[2][11]

Light Fastness

7-8 (on a scale of 1-8, where 8 is excellent)[2]
[11]

Heat Resistance

Stable up to 150-180 °C[2][11]

UV-Vis Amax

~565 - 567 nm (in Ethanol)[10]
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Experimental Protocols: Synthesis

The industrial synthesis of Solvent Black 5, or Nigrosine Spirit Soluble, does not follow a
single, precise stoichiometric reaction but is a complex heating process involving several
reagents. The exact composition of the final mixture depends on the reaction conditions and
the specific reactants used.

General Manufacturing Methodologies:
Two primary methods for its synthesis have been described:[12][13]

* Method A: Involves the heating of 1-nitrobenzene, aniline, and aniline hydrochloride with an
iron or copper catalyst at temperatures between 180-200 °C.

e Method B: Involves heating nitrophenols or nitrocresols with aniline, aniline hydrochloride,
and a small amount of iron at 180-200 °C.

The diagram below illustrates the general workflow for the synthesis of this dye mixture.

Reactants

Aniline & Nitroaromatics Catalyst
Aniline Hydrochloride (e.g., Nitrobenzene, Nitrophenol) (Iron or Copper)

Progess /

Heating
(180-200 °C)

ProLuct

Solvent Black 5
(Complex Mixture)

Click to download full resolution via product page
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Caption: General synthesis workflow for Solvent Black 5.

Applications in Research and Industry

While primarily an industrial dye, Solvent Black 5 has applications that may be of interest to
the scientific community.

« Industrial Coloring: Its primary use is for coloring plastics, printing inks, leather finishes,
wood stains, and lacquers due to its solubility in organic solvents and good lightfastness.[2]

[3]14]

o Biological Staining: It is used as a stain in microscopy, particularly for negative staining of
bacteria and other microorganisms where the background is stained, leaving the cells
colorless.[6]

o Fluorescent Biomarker: It has been noted for its absorption and emission properties in the
near-infrared region, leading to its use in research as a fluorescent biomarker for tissues and
cells.[7]

o Charge Control Agent: Due to its electrostatic properties, it is used as a charge control agent
in toners for electrophotography.[14]

Researchers considering Solvent Black 5 for biological applications should be aware of its
potential toxicity, which has been reported and has led to its regulation in some countries.[7] It
is recommended for research use only and not for diagnostic or therapeutic applications.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Solvent Black 5 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]

e 2. Solvent black 5 - Nigrosine Alcohol soluble - Alcohol Soluble Nigrosine from Emperor
Chem [emperordye.com]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b077087?utm_src=pdf-body
https://www.benchchem.com/product/b077087?utm_src=pdf-body
https://emperordye.com/tds/solvent-black-5.html
https://www.colorantsgroup.com/solvent-black-5.php
https://www.epsilonpigments.com/solvent-dyes/nigrosine-black/Solvent-Black-5.html
https://www.suvchemlaboratorychemicals.com/uploads/N0145700025-11099-03-9.pdf
https://www.medchemexpress.com/solvent-black-5.html
https://patents.google.com/patent/US4624709A/en
https://www.benchchem.com/product/b077087?utm_src=pdf-body
https://www.medchemexpress.com/solvent-black-5.html
https://www.scbt.com/p/nigrosin-soluble-in-spirit-11099-03-9
https://www.benchchem.com/product/b077087?utm_src=pdf-custom-synthesis
https://www.alanchemindustries.com/dyestuff/solvent-dyes/solvent-black-5.html
https://emperordye.com/tds/solvent-black-5.html
https://emperordye.com/tds/solvent-black-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Solvent Black 5 Dyes | CAS 11099-09-3 Manufacturers in India [colorantsgroup.com]
. epsilonpigments.com [epsilonpigments.com]

. chemimpex.com [chemimpex.com]

. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]

. medchemexpress.com [medchemexpress.com]

. scbt.com [scbt.com]

°
© (0] ~ » ol H w

. C.1. Solvent Black 5 | C8H19CIN20 | CID 19828004 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 10.J61186.14 [thermofisher.com]

e 11. Solvent Black 5|Nigrosine Alcohol Soluble|Alcohol Soluble Nigrosine|Nigrosine spirit
soluble|Nigrosine Base - black solvent dye [chinainterdyes.com]

e 12. Synthesis Method of Solvent black 5 - Knowledge - Sinoever International Co.,Ltd
[dyestuffscn.com]

e 13. worlddyevariety.com [worlddyevariety.com]

e 14.US4624709A - Nigrosine dyes and process for preparing same - Google Patents
[patents.google.com]

» To cite this document: BenchChem. [An In-depth Technical Guide to Solvent Black 5 (C.I.
50415)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077087#solvent-black-5-cas-number-and-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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